Cas no 2138336-15-7 (2-Butanone, 1-(5-isoxazolyl))
2-Butanone, 1-(5-isoxazolyl) Chemical and Physical Properties
Names and Identifiers
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- 2-Butanone, 1-(5-isoxazolyl)-
- 2-Butanone, 1-(5-isoxazolyl)
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- Inchi: 1S/C7H9NO2/c1-2-6(9)5-7-3-4-8-10-7/h3-4H,2,5H2,1H3
- InChI Key: QFFOMVHNZATFCO-UHFFFAOYSA-N
- SMILES: C(C1ON=CC=1)C(=O)CC
2-Butanone, 1-(5-isoxazolyl) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-766355-0.05g |
1-(1,2-oxazol-5-yl)butan-2-one |
2138336-15-7 | 95.0% | 0.05g |
$768.0 | 2025-02-22 | |
| Enamine | EN300-766355-0.1g |
1-(1,2-oxazol-5-yl)butan-2-one |
2138336-15-7 | 95.0% | 0.1g |
$804.0 | 2025-02-22 | |
| Enamine | EN300-766355-0.25g |
1-(1,2-oxazol-5-yl)butan-2-one |
2138336-15-7 | 95.0% | 0.25g |
$840.0 | 2025-02-22 | |
| Enamine | EN300-766355-0.5g |
1-(1,2-oxazol-5-yl)butan-2-one |
2138336-15-7 | 95.0% | 0.5g |
$877.0 | 2025-02-22 | |
| Enamine | EN300-766355-1.0g |
1-(1,2-oxazol-5-yl)butan-2-one |
2138336-15-7 | 95.0% | 1.0g |
$914.0 | 2025-02-22 | |
| Enamine | EN300-766355-2.5g |
1-(1,2-oxazol-5-yl)butan-2-one |
2138336-15-7 | 95.0% | 2.5g |
$1791.0 | 2025-02-22 | |
| Enamine | EN300-766355-5.0g |
1-(1,2-oxazol-5-yl)butan-2-one |
2138336-15-7 | 95.0% | 5.0g |
$2650.0 | 2025-02-22 | |
| Enamine | EN300-766355-10.0g |
1-(1,2-oxazol-5-yl)butan-2-one |
2138336-15-7 | 95.0% | 10.0g |
$3929.0 | 2025-02-22 |
2-Butanone, 1-(5-isoxazolyl) Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on 2-Butanone, 1-(5-isoxazolyl)
Introduction to 2-Butanone, 1-(5-Is oxazolyl) (CAS No. 2138336-15-7)
2-Butanone, 1-(5-isoxazolyl) is a chemical compound with the CAS registry number 2138336-15-7. This compound belongs to the class of ketones and features a unique structure that combines a butanone moiety with an isoxazole ring. The isoxazole group is a five-membered heterocyclic ring containing one oxygen and one nitrogen atom, which imparts distinctive electronic and structural properties to the molecule. The combination of these structural elements makes 2-but anone, 1-(5-isoxazolyl) a versatile compound with potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.
Recent studies have highlighted the importance of heterocyclic compounds like isoxazoles in drug discovery. The isoxazole ring is known for its ability to act as a bioisostere for other heterocycles, such as imidazoles or pyridines, offering unique pharmacokinetic profiles. In the case of 2-but anone, 1-(5-isoxazolyl), the presence of the butanone group introduces additional functional diversity. This compound has been explored in the context of its potential as a building block for more complex molecules, particularly in medicinal chemistry.
The synthesis of 2-but anone, 1-(5-isoxazolyl) typically involves multi-step reactions that combine ketone chemistry with heterocyclic synthesis. One common approach is the nucleophilic attack on an appropriate electrophilic center followed by cyclization to form the isoxazole ring. Researchers have optimized these processes to achieve high yields and purity levels, which are critical for applications in sensitive areas like pharmaceutical development.
One of the most promising applications of 2-but anone, 1-(5-isoxazolyl) lies in its potential as an intermediate in the synthesis of bioactive compounds. For instance, derivatives of this compound have been investigated for their ability to modulate enzyme activity or interact with specific biological targets. Recent studies have demonstrated that certain analogs exhibit potent inhibitory effects against key enzymes involved in inflammatory pathways, suggesting their potential utility in anti-inflammatory drug development.
In addition to its role as an intermediate, 2-but anone, 1-(5-isoxazolyl) has also been studied for its properties in materials science. The compound's ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry. Such applications could extend into areas like catalysis or sensor development, where tailored ligands are essential for achieving desired functionalities.
From an environmental standpoint, understanding the degradation pathways and ecological impact of 2-but anone, 1-(5-isoxazolyl) is crucial for its safe handling and application. Recent research has focused on assessing the compound's biodegradability under various conditions, with findings indicating moderate persistence in certain environments. These insights are vital for regulatory compliance and sustainable chemical practices.
In conclusion, 2-but anone, 1-(5-isoxazolyl) (CAS No. 2138336-15-7) stands out as a valuable compound with diverse applications across multiple disciplines. Its unique structure combines the reactivity of a ketone group with the functional versatility of an is oxazole ring, making it a compelling target for further research and development. As ongoing studies continue to uncover new properties and uses for this compound, its significance in both academic and industrial settings is likely to grow.
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